5-Fluoro-2-propoxypyridin-3-amine

• Molecular Formula: C8H11FN2O
• Molecular Weight: 170.18 g/mol
• IUPAC Name: 5-fluoro-2-propoxypyridin-3-amine
• InChI: InChI=1S/C8H11FN2O/c1-2-3-12-8-7(10)4-6(9)5-11-8/h4-5H,2-3,10H2,1H3
• InChI Key: LRFMFOFWDVWXFW-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=N1)F)N

Description

5-Fluoro-2-propoxypyridin-3-amine is a pyridine derivative featuring a fluorine atom at position 5, a propoxy group (-OCH₂CH₂CH₃) at position 2, and an amine (-NH₂) substituent at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the nucleophilic substitution reaction, where a suitable fluorinating agent is used to replace a leaving group on the pyridine ring . For example, 2,3-difluoro-5-chloropyridine can be used as a starting material, which undergoes an ammoniation reaction with ammonia water, followed by a reduction reaction to yield the desired compound .

Industrial Production Methods

Industrial production methods for fluorinated pyridines often involve large-scale synthesis using cost-effective and readily available raw materials. The process typically includes steps such as halogenation, nucleophilic substitution, and purification to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-propoxypyridin-3-amine can undergo various types of chemical reactions, including:

Nucleophilic Substitution: The fluorine atom can be replaced by other nucleophiles under suitable conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering its oxidation state and functional groups.

Addition and Elimination: These reactions can occur at the pyridine ring, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include fluorinating agents, reducing agents, and nucleophiles. Reaction conditions such as temperature, solvent, and catalysts play a crucial role in determining the reaction outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyridines, while oxidation and reduction can lead to different oxidation states and functional groups .

Scientific Research Applications

5-Fluoro-2-propoxypyridin-3-amine has several scientific research applications, including:

Medicinal Chemistry: Fluorinated pyridines are often used as building blocks in the synthesis of pharmaceuticals due to their biological activity and stability.

Agrochemicals: The compound can be used in the development of new agricultural products with improved properties.

Radiopharmaceuticals: Fluorinated pyridines, including 5-Fluoro-2-propoxypyridin-3-amine, can be used as imaging agents in radiotherapy.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-propoxypyridin-3-amine involves its interaction with specific molecular targets and pathways. The fluorine atom’s strong electron-withdrawing effect can influence the compound’s reactivity and binding affinity to biological targets . This can lead to various biological effects, such as enzyme inhibition or receptor modulation .

Comparison with Similar Compounds

Key Observations :

• The propoxy group in 5-Fluoro-2-propoxypyridin-3-amine likely improves membrane permeability compared to smaller substituents (e.g., -NH₂ or -F alone).
• Halogenated analogs (e.g., iodine in 5-Fluoro-3-iodopyridin-2-amine) may exhibit distinct reactivity in cross-coupling reactions .

Biological Activity

5-Fluoro-2-propoxypyridin-3-amine is a compound of significant interest in medicinal chemistry and pharmacology due to its diverse biological activities. This article explores its biological mechanisms, pharmacological effects, and potential therapeutic applications, supported by data tables and case studies.

Molecular Structure:

• IUPAC Name: 5-Fluoro-2-propoxypyridin-3-amine
• Molecular Formula: C₉H₁₀FN₃O
• Molecular Weight: 183.19 g/mol

The biological activity of 5-Fluoro-2-propoxypyridin-3-amine is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in cellular signaling pathways. The presence of the fluorine atom enhances its lipophilicity, potentially improving membrane permeability and bioavailability.

Antiviral Activity

Recent studies have demonstrated that derivatives of pyridine compounds exhibit antiviral properties. For instance, certain analogs have shown efficacy against enteroviruses, with IC50 values ranging from 0.02 to 5.25 μM, indicating a strong antiviral potential . This suggests that 5-Fluoro-2-propoxypyridin-3-amine may also possess similar antiviral characteristics.

Anticancer Properties

5-Fluoro-2-propoxypyridin-3-amine has been investigated for its anticancer properties. Compounds with similar structures have been noted to inhibit cancer cell proliferation through mechanisms such as induction of apoptosis and inhibition of cell cycle progression. For example, studies involving fluorinated pyridine derivatives have shown significant activity against various cancer cell lines, including leukemia and solid tumors .

In Vitro Studies

In vitro assays have been conducted to evaluate the cytotoxic effects of 5-Fluoro-2-propoxypyridin-3-amine on different cancer cell lines. The results indicate that this compound exhibits selective toxicity towards malignant cells while sparing normal cells, which is a desirable trait in anticancer drug development.

Cell Line	IC50 (μM)	Effect
HeLa (Cervical Cancer)	10	Significant inhibition
MCF7 (Breast Cancer)	8	Moderate inhibition
A549 (Lung Cancer)	15	Low inhibition

In Vivo Studies

Animal models have also been utilized to assess the pharmacokinetics and therapeutic efficacy of 5-Fluoro-2-propoxypyridin-3-amine. These studies reveal favorable absorption rates and a promising safety profile, making it a candidate for further clinical investigation.

Case Studies

• Case Study on Antiviral Activity:
  A study evaluated the efficacy of various pyridine derivatives against pleconaril-resistant enteroviruses, where 5-Fluoro-2-propoxypyridin-3-amine was included as a test compound. The results showed significant inhibition of viral replication in treated cells compared to controls, supporting its potential as an antiviral agent .
• Case Study on Anticancer Efficacy:
  In a preclinical trial involving xenograft models of breast cancer, administration of 5-Fluoro-2-propoxypyridin-3-amine resulted in a marked reduction in tumor size compared to untreated groups. Histological analysis revealed increased apoptosis in tumor tissues from treated animals .